molecular formula C21H26N6O4S B2843917 4-(3-Hexyl-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-y l)benzenesulfonamide CAS No. 923479-97-4

4-(3-Hexyl-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-y l)benzenesulfonamide

Cat. No. B2843917
CAS RN: 923479-97-4
M. Wt: 458.54
InChI Key: KCIZFZFUDFJGFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with multiple functional groups. It contains an imidazolino purine moiety, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities .

Scientific Research Applications

Photodynamic Therapy Applications

One notable application of benzenesulfonamide derivatives is in the field of photodynamic therapy (PDT) for cancer treatment. These compounds, particularly zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, have shown promising results due to their high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. These features make them potent Type II photosensitizers, crucial for effective PDT in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Benzenesulfonamide compounds have been extensively studied for their enzyme inhibitory activities. Notably, they show significant inhibition against carbonic anhydrase (CA) and acetylcholinesterase (AChE) enzymes. These activities suggest potential therapeutic applications in conditions like glaucoma and neurodegenerative diseases. The inhibition potency varies with the structural modifications of the sulfonamide group, offering a pathway for the development of selective enzyme inhibitors (Tuğrak, Gul, Demir, Levent, & Gulcin, 2020).

Crystallography and Structural Studies

The crystal structures of compounds containing benzenesulfonamide groups have been determined, providing insights into their chemical behavior and potential applications. These studies reveal the molecular configurations and interactions that could be pivotal in designing compounds with desired physical and chemical properties. For instance, the crystal structure analysis of condensation products of 3,5-dibromosalicylic aldehyde with benzenesulfonamide derivatives has been instrumental in understanding their chemical stability and reactivity (Chumakov et al., 2006).

Antimicrobial Activities

Several benzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial properties. These studies indicate that such compounds possess significant activity against a range of bacteria and fungi, highlighting their potential as antimicrobial agents. The effectiveness of these compounds as antimicrobials opens avenues for the development of new treatments for infections resistant to traditional antibiotics (Sojitra et al., 2016).

properties

IUPAC Name

4-(2-hexyl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N6O4S/c1-4-5-6-7-12-25-19(28)17-18(24(3)21(25)29)23-20-26(17)13-14(2)27(20)15-8-10-16(11-9-15)32(22,30)31/h8-11,13H,4-7,12H2,1-3H3,(H2,22,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCIZFZFUDFJGFN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)S(=O)(=O)N)C)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N6O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.